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Compound of Interest

Compound Name: 4-Nitroaniline Hydrochloride

Cat. No.: B096520 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical properties of 4-Nitroaniline
Hydrochloride, with a specific focus on its melting and boiling points. This document includes

a summary of available data, standardized experimental protocols for physical characterization,

and logical workflows relevant to its synthesis and analysis.

Physical and Chemical Properties
4-Nitroaniline Hydrochloride (CAS Number: 15873-51-5) is the hydrochloride salt of 4-

Nitroaniline.[1][2][3][4] It is an organic compound that typically appears as a yellow to orange

crystalline solid.[3] The formation of the hydrochloride salt enhances its water solubility

compared to its free base form, 4-nitroaniline.[3][5]

While extensive data is available for the parent compound, 4-nitroaniline, specific physical

properties such as the melting and boiling points for its hydrochloride salt are not consistently

reported in readily available literature. Organic salts often exhibit complex thermal behavior,

including decomposition at elevated temperatures, which can complicate the determination of a

true boiling point.

Data Summary
The following table summarizes the available physical property data for 4-Nitroaniline
Hydrochloride and its parent compound, 4-Nitroaniline, for comparative purposes.
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Property
4-Nitroaniline
Hydrochloride

4-Nitroaniline (Free Base)

CAS Number 15873-51-5 100-01-6

Molecular Formula
C₆H₇ClN₂O₂ (or

C₆H₆N₂O₂·HCl)
C₆H₆N₂O₂

Molecular Weight 174.58 g/mol 138.12 g/mol

Appearance Pale yellow to orange solid
Yellow or brown

powder/crystals

Melting Point Data not readily available 146-149 °C

Boiling Point
Data not readily available

(likely decomposes)

332 °C (at 760 mmHg); 260 °C

(at 100 mmHg)

Solubility Soluble in water
Sparingly soluble in water (0.8

mg/ml at 18.5 °C)

Data sourced from references[2][3][4][5][6][7].

Experimental Protocols
Accurate determination of physical properties is critical for the characterization of chemical

substances. The following sections detail standard methodologies for determining the melting

point of a solid and discuss the considerations for the boiling point of a thermally sensitive salt.

Melting Point Determination (Capillary Method)
This protocol describes the standard procedure for determining the melting point range of a

solid crystalline compound using a capillary tube apparatus (e.g., Thiele tube or digital melting

point apparatus).

Materials:

Dry, purified sample of the compound

Capillary tubes (sealed at one end)
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Mortar and pestle

Melting point apparatus or Thiele tube with a high-boiling point liquid (e.g., mineral oil)

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the sample is completely dry and finely powdered. Use a mortar

and pestle to grind the crystals into a fine powder.

Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a depth

of 2-3 mm. This is achieved by tapping the sealed end of the tube on a hard surface to

compact the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block or attach it to the

thermometer with the sample aligned next to the thermometer bulb. Immerse the setup in the

heat-transfer fluid of the apparatus.

Heating and Observation:

Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the

sample, bath, and thermometer.

Carefully observe the sample.

Data Recording: Record the temperature range from the point at which the first drop of liquid

appears (T₁) to the temperature at which the entire sample has melted into a clear liquid (T₂).

The melting point is reported as this range (T₁ - T₂).

Boiling Point and Decomposition Considerations
Determining the boiling point of an organic salt like 4-Nitroaniline Hydrochloride is often

impractical. Unlike neutral organic compounds which transition from a liquid to a gaseous state

at a distinct temperature, salts are held together by strong ionic forces. Supplying enough
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thermal energy to overcome these forces and vaporize the compound frequently leads to

thermal decomposition before a boiling point is reached.

Observation Protocol for Thermal Decomposition:

Place a small amount of the sample in a heating tube or on a hot stage microscope.

Slowly increase the temperature at a controlled rate (e.g., 5-10 °C per minute).

Observe the sample for physical changes such as:

Color change (darkening, charring)

Gas evolution (bubbling)

Sublimation

Record the temperature at which these decomposition events begin. This is reported as the

decomposition temperature or range, not a boiling point.

Workflows and Pathways
Visualizing the synthesis and characterization process provides a clear and logical framework

for researchers. The following diagrams, rendered using Graphviz, illustrate key workflows

related to 4-Nitroaniline Hydrochloride.

Synthesis of 4-Nitroaniline Hydrochloride
The synthesis of 4-Nitroaniline Hydrochloride is a multi-step process that begins with the

protection of the amino group in aniline, followed by nitration and subsequent deprotection and

salt formation.[5][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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